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Compound of Interest

Compound Name: 4-tert-Butylpiperidine

Cat. No.: B1294329

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides comprehensive safety and handling protocols for 4-tert-
butylpiperidine (CAS No: 1882-42-4), a key building block in pharmaceutical research and
development. Adherence to these guidelines is paramount to ensure the safety of laboratory
personnel and the integrity of research outcomes. This document outlines the toxicological
profile, proper handling procedures, emergency measures, and disposal of 4-tert-
butylpiperidine, supplemented with clear data tables and a procedural workflow for managing
accidental spills.

Section 1: Chemical and Physical Properties

A thorough understanding of the physical and chemical properties of 4-tert-butylpiperidine is
the foundation of its safe handling. While comprehensive experimental data is not always
available, the following table summarizes key known characteristics.
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Property Value Reference
Molecular Formula C9H19N [1]
Molecular Weight 141.25 g/mol [1]

CAS Number 1882-42-4 [1]

EINECS Number 217-539-4 [1]

Boiling Point 196-197 °C [2]

Melting Point -40 °C [2]

Flash Point Combustible liquid (H227) [1]

Density No data available

Solubility No data available [2]

Section 2: Hazard Identification and GHS
Classification

4-tert-butylpiperidine is classified as a hazardous substance. The Globally Harmonized
System (GHS) of Classification and Labelling of Chemicals provides a clear framework for
understanding its potential dangers.
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Hazard Class GHS Category Hazard Statement Pictogram
o H302: Harmful if
Acute Toxicity, Oral Category 4
swallowed
Skin H315: Causes skin
) o Category 2 o

Corrosion/Irritation irritation
Serious Eye H318: Causes serious

o Category 1
Damage/Eye Irritation eye damage
Specific Target Organ
Toxicity — Single H335: May cause

. Category 3 : N
Exposure (Respiratory respiratory irritation
tract irritation)

o H227: Combustible

Flammable Liquids Category 4 None

liquid

Signal Word: Danger[1]

Section 3: Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment is mandatory when handling 4-tert-

butylpiperidine to prevent exposure. The selection of PPE should be based on a thorough risk

assessment of the specific laboratory procedures being undertaken.
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Protection Type

Minimum Requirement

Rationale

Eye and Face Protection

Chemical splash goggles
meeting ANSI Z87.1 standard.
A face shield should be worn
over goggles when there is a

significant risk of splashes.

Protects against severe eye
damage from splashes of the

corrosive material.[1][3]

Hand Protection

Double gloving is
recommended. Inner Glove:
Nitrile rubber (min. 0.1 mm
thickness). Outer Glove: Butyl
rubber or Neoprene (min. 0.3

mm thickness).

Provides robust protection
against skin irritation and
absorption.[1][3] Gloves must
be inspected prior to use and
changed immediately upon

contamination.[4]

Skin and Body Protection

A flame-resistant or 100%
cotton lab coat worn over
personal clothing. Chemical-
resistant apron and sleeves for
larger quantities. Closed-toe
shoes and long pants are

required.

Protects skin from potential

splashes and contact.[3][4]

Respiratory Protection

All work should be conducted
in a certified chemical fume
hood.[3] If engineering controls
are insufficient, a NIOSH-
approved respirator with an
appropriate cartridge for

organic vapors is required.

Prevents inhalation of harmful
vapors that can cause

respiratory irritation.[1][5]

Section 4: Safe Handling and Storage

Proper handling and storage practices are critical to minimizing the risks associated with 4-tert-

butylpiperidine.

Handling:

o Work in a well-ventilated area, preferably within a chemical fume hood.[4][6]
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Avoid contact with skin and eyes.[4]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1]

Do not eat, drink, or smoke when using this product.[1]

Wash hands thoroughly after handling.[1]

Use non-sparking tools and take precautionary measures against static discharges.[7]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][4]

Store locked up.[1]

Keep away from heat, sparks, and open flames.[7]

Store apart from incompatible materials such as strong oxidizing agents and acids.[7][8]

Section 5: First Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Protocol

Immediately rinse with water for several

minutes.[1] Remove contact lenses, if present
Eye Contact ) o

and easy to do. Continue rinsing.[1] Seek

immediate medical attention.[1]

Take off immediately all contaminated clothing.
Skin Contact [4] Wash off with soap and plenty of water.[4] If
skin irritation occurs, get medical help.[1]

Remove person to fresh air and keep

comfortable for breathing.[1] If breathing is
Inhalation difficult, give oxygen.[4] If not breathing, give

artificial respiration.[4] Get medical help if you

feel unwell.[1]

Rinse mouth with water.[4][6] Do NOT induce
) vomiting.[4][6] Never give anything by mouth to
Ingestion . -
an unconscious person.[4] Call a physician or

Poison Control Center immediately.[4]

Section 6: Fire-Fighting and Accidental Release
Measures

Fire-Fighting:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[4][6]

o Specific Hazards: During a fire, irritating and toxic gases such as carbon oxides and nitrogen
oxides may be generated.[8][9] Containers may explode when heated.[9]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[4][8]

Accidental Release:

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.chemicalbook.com/msds/4-tert-butylpiperidine.htm
https://www.chemicalbook.com/msds/4-tert-butylpiperidine.htm
https://www.chemicalbook.com/msds/4-tert-butylpiperidine.htm
https://www.chemicalbook.com/msds/tert-Butyl-piperidine-4-carboxylate.pdf
https://www.chemicalbook.com/msds/tert-Butyl-piperidine-4-carboxylate.pdf
https://www.chemicalbook.com/msds/4-tert-butylpiperidine.htm
https://www.chemicalbook.com/msds/4-tert-butylpiperidine.htm
https://www.chemicalbook.com/msds/tert-Butyl-piperidine-4-carboxylate.pdf
https://www.chemicalbook.com/msds/tert-Butyl-piperidine-4-carboxylate.pdf
https://www.chemicalbook.com/msds/4-tert-butylpiperidine.htm
https://www.chemicalbook.com/msds/tert-Butyl-piperidine-4-carboxylate.pdf
https://file.medchemexpress.com/batch_PDF/HY-W045082/tert-Butyl-4-piperidine-4-carbonyl-piperazine-1-carboxylate-SDS-MedChemExpress.pdf
https://www.chemicalbook.com/msds/tert-Butyl-piperidine-4-carboxylate.pdf
https://file.medchemexpress.com/batch_PDF/HY-W045082/tert-Butyl-4-piperidine-4-carbonyl-piperazine-1-carboxylate-SDS-MedChemExpress.pdf
https://www.chemicalbook.com/msds/tert-Butyl-piperidine-4-carboxylate.pdf
https://www.chemicalbook.com/msds/tert-Butyl-piperidine-4-carboxylate.pdf
https://www.chemicalbook.com/msds/tert-Butyl-piperidine-4-carboxylate.pdf
https://file.medchemexpress.com/batch_PDF/HY-W045082/tert-Butyl-4-piperidine-4-carbonyl-piperazine-1-carboxylate-SDS-MedChemExpress.pdf
https://www.fishersci.com/store/msds?partNumber=AAH3409006&productDescription=1-BOC-4-IODOPIPERIDINE%2C+95%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC161940250&productDescription=4-TERT-BUTYLPYRIDINE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC161940250&productDescription=4-TERT-BUTYLPYRIDINE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/tert-Butyl-piperidine-4-carboxylate.pdf
https://www.fishersci.com/store/msds?partNumber=AAH3409006&productDescription=1-BOC-4-IODOPIPERIDINE%2C+95%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294329?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

» Personal Precautions: Evacuate personnel to a safe area.[4] Ensure adequate ventilation.[4]
Wear appropriate personal protective equipment as outlined in Section 3.[6] Avoid breathing
vapors, mist, or gas.[4] Remove all sources of ignition.[4]

e Environmental Precautions: Prevent further leakage or spillage if safe to do so.[4] Do not let
the chemical enter drains, as it may be harmful to aquatic life.[4][7]

o Containment and Cleanup: Absorb the spillage with a non-combustible absorbent material
such as sand, earth, or diatomaceous earth.[2] Collect the material in a suitable, closed
container for disposal.[4] Use spark-proof tools and explosion-proof equipment.[4]

Section 7: Accidental Spill Response Workflow

The following diagram outlines a logical workflow for responding to an accidental spill of 4-tert-

butylpiperidine.
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Caption: Workflow for responding to a chemical spill.
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Section 8: Experimental Protocols

Detailed experimental protocols for the toxicological and safety assessment of 4-tert-
butylpiperidine are not publicly available in the cited resources. The hazard classifications are
typically derived from data submitted to regulatory bodies like the European Chemicals Agency
(ECHA) under regulations such as REACH, often based on studies conducted by chemical
manufacturers. These studies follow standardized OECD guidelines for testing of chemicals,
such as those for acute oral toxicity (OECD 423), skin irritation (OECD 404), and eye irritation
(OECD 405).

Section 9: Disposal Considerations

All waste generated from the use of 4-tert-butylpiperidine, including contaminated materials
and empty containers, must be treated as hazardous waste.[1] Disposal should be carried out
by a licensed chemical disposal company in accordance with all applicable local, state, and

federal regulations.[4] Do not dispose of this chemical into sewer systems or the environment.

[4]

This guide is intended to provide a comprehensive overview of the safety and handling
precautions for 4-tert-butylpiperidine. It is not a substitute for a thorough understanding of the
specific hazards present in your laboratory and a comprehensive risk assessment for your
intended use of this chemical. Always consult the most up-to-date Safety Data Sheet (SDS)
provided by the supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Navigating the Safe Handling of 4-tert-butylpiperidine: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294329#4-tert-butylpiperidine-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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